Cas no 1860028-23-4 (3-Oxa-6-azabicyclo[3.1.1]heptane hydrochloride)

• Product Name: 3-Oxa-6-azabicyclo[3.1.1]heptane hydrochloride
• CAS No: 1860028-23-4
• MF: C₅H₁₀ClNO
• MW: 135.592000484467
• MDL: MFCD30146441
• CID: 4624584
• PubChem ID: 122170280
• Update Time: 2025-05-22

3-Oxa-6-azabicyclo[3.1.1]heptane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Oxa-6-azabicyclo[3.1.1]heptane hydrochloride
• 3-Oxa-6-azabicyclo[3.1.1]heptane HCl
• 3-oxa-6-aza-bicyclo[3.1.1]heptane hydrochloride
• MFCD30146441
• SCHEMBL22532913
• 1860028-23-4
• SY233742
• 3-oxa-6-azabicyclo[3.1.1]heptane;hydrochloride
• 3-Oxa-6-azabicyclo[3.1.1]heptanehydrochloride
• P16049
• AS-53076
• PB41509
• CS-0051232
• AKOS030628577

• MDL： MFCD30146441
• Inchi： 1S/C5H9NO.ClH/c1-4-2-7-3-5(1)6-4;/h4-6H,1-3H2;1H
• InChI Key： AYUSQPYENICWNH-UHFFFAOYSA-N
• SMILES： Cl.O1CC2CC(C1)N2

Computed Properties

• Exact Mass: 135.0450916g/mol
• Monoisotopic Mass: 135.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 3-Oxa-6-azabicyclo[3.1.1]heptane hydrochloride

Exploring the Versatile Applications of 3-Oxa-6-azabicyclo[3.1.1]heptane hydrochloride (CAS No. 1860028-23-4) in Modern Pharmaceutical Research

The compound 3-Oxa-6-azabicyclo[3.1.1]heptane hydrochloride (CAS No. 1860028-23-4) has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural properties and potential applications. This bicyclic scaffold, characterized by its heterocyclic framework, combines oxygen and nitrogen atoms in a rigid bicyclo[3.1.1]heptane system, making it a valuable building block for drug discovery. Researchers are particularly interested in its role as a bioisostere for piperidine or morpholine rings, which are prevalent in CNS-targeting therapeutics.

In recent years, the demand for novel heterocyclic compounds like 3-Oxa-6-azabicyclo[3.1.1]heptane has surged, driven by the need for improved drug candidates with enhanced blood-brain barrier permeability and reduced off-target effects. A 2023 study highlighted its utility in designing GPCR modulators, addressing trending topics such as neuroinflammation and neurodegenerative diseases. The hydrochloride salt form (CAS 1860028-23-4) further improves solubility, a critical factor in preclinical development workflows.

The synthesis of 3-Oxa-6-azabicyclo[3.1.1]heptane derivatives often involves ring-closing metathesis or photocatalyzed cyclizations, reflecting the growing emphasis on sustainable chemistry. Pharmaceutical companies frequently search for "bicyclic amine building blocks" and "sp3-rich fragments" – keywords that align perfectly with this compound's profile. Its three-dimensional complexity makes it particularly attractive for fragment-based drug design (FBDD), a hot topic in AI-assisted molecular discovery platforms.

Analytical characterization of CAS 1860028-23-4 typically involves advanced techniques like NMR crystallography and LC-MS purity analysis, addressing common researcher queries about compound validation. The 3-Oxa-6-aza moiety's conformational restriction has shown promise in developing allosteric modulators, with recent patent literature suggesting applications in precision medicine approaches for metabolic disorders. These developments respond to frequent searches about "next-generation scaffold design" in medicinal chemistry forums.

From a commercial perspective, suppliers increasingly list 3-Oxa-6-azabicyclo[3.1.1]heptane hydrochloride under categories like "pharmaceutical intermediates" and "highly functionalized heterocycles". The compound's chiral purity (often >98% ee) makes it valuable for asymmetric synthesis, addressing industry demands reflected in search terms like "enantiopure building blocks". Stability studies under various pH conditions – another frequently researched aspect – demonstrate its robustness for formulation development.

Emerging applications in proteolysis targeting chimeras (PROTACs) design have further elevated interest in this scaffold. The azabicyclo[3.1.1]heptane core's ability to serve as a spacer unit between E3 ligase binders and target protein ligands answers common questions about "PROTAC linker optimization". Computational studies using molecular docking simulations, a trending analysis method, suggest favorable pharmacophore features for kinase inhibition when incorporated into appropriate architectures.

Quality control protocols for CAS 1860028-23-4 typically emphasize residual solvent analysis and polymorph screening, addressing Good Manufacturing Practice (GMP) requirements that dominate regulatory discussions. The compound's thermal stability (decomposition point >200°C) makes it suitable for high-temperature reactions, a feature often queried by process chemists. Recent publications have explored its use in continuous flow chemistry setups, aligning with sustainable manufacturing trends.

In summary, 3-Oxa-6-azabicyclo[3.1.1]heptane hydrochloride represents a multifaceted tool for modern drug discovery, bridging traditional medicinal chemistry with cutting-edge structure-based design approaches. Its combination of structural novelty, synthetic accessibility, and diverse applicability ensures continued relevance across multiple therapeutic areas, from neurological disorders to metabolic diseases. As research progresses, this compound will likely feature prominently in discussions about molecular complexity and lead compound optimization strategies.